Cas no 96197-36-3 (1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid)
96197-36-3 structure
Product Name:1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid
CAS No:96197-36-3
MF:C13H12N2O2
MW:228.246582984924
MDL:MFCD08444490
CID:800132
PubChem ID:16227382
Update Time:2025-04-19
1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopentapyrazolecarboxylicacid, 1,4,5,6-tetrahydro-1-phenyl-
- 1-PHENYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLIC ACID
- 1-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxylic acid
- CS-0242969
- Z217165580
- NS-02903
- 96197-36-3
- MFCD08444490
- SCHEMBL20604173
- CHEMBL4126440
- DTXSID60585409
- AKOS009102339
- 1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
- EN300-25737
- 1-PHENYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLICACID
- 1-PHENYL-4H,5H,6H-CYCLOPENTA[C]PYRAZOLE-3-CARBOXYLIC ACID
- G54984
- 1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid
-
- MDL: MFCD08444490
- Inchi: 1S/C13H12N2O2/c16-13(17)12-10-7-4-8-11(10)15(14-12)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,16,17)
- InChI Key: GLJYJHLGZYJNJK-UHFFFAOYSA-N
- SMILES: OC(C1C2CCCC=2N(C2C=CC=CC=2)N=1)=O
Computed Properties
- Exact Mass: 228.089877630g/mol
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 428.9°Cat760mmHg
- Flash Point: 213.2°C
- Refractive Index: 1.689
1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P323008-10mg |
1-Phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic Acid |
96197-36-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P323008-50mg |
1-Phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic Acid |
96197-36-3 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P323008-100mg |
1-Phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic Acid |
96197-36-3 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Enamine | EN300-25737-1g |
1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid |
96197-36-3 | 95% | 1g |
$571.0 | 2023-09-14 | |
| Enamine | EN300-25737-5g |
1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid |
96197-36-3 | 95% | 5g |
$1654.0 | 2023-09-14 | |
| Enamine | EN300-25737-10g |
1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid |
96197-36-3 | 95% | 10g |
$2454.0 | 2023-09-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-273444-250mg |
1-phenyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid, |
96197-36-3 | 250mg |
¥1188.00 | 2023-09-05 | ||
| Enamine | EN300-25737-0.05g |
1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid |
96197-36-3 | 95.0% | 0.05g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-25737-0.1g |
1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid |
96197-36-3 | 95.0% | 0.1g |
$138.0 | 2025-03-21 | |
| Enamine | EN300-25737-0.25g |
1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid |
96197-36-3 | 95.0% | 0.25g |
$196.0 | 2025-03-21 |
1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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